Cas no 18794-24-6 ([1-Acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate)

• Product Name: [1-Acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate
• CAS No: 18794-24-6
• MF: C₂₁H₃₇NO₃S₂
• MW: 415.653383970261
• CID: 2659438
• Update Time: 2023-08-06

[1-Acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxy-1-acetyl-4-tert-butyl-3,6-di(tert-butylthio)-1,2,3,6-tetrahydropyridine
• 1-Acetyl-4-tert-butyl-3,6-bis(tert-butylthio)-1,2,3,6-tetrahydropyridine-2-yl=acetate
• 2-ACETOXY-1-ACETYL-4-TERT-BUTYL-3,6-DI-TERT-BUTYLMERCAPTO-1,2,3,6-TETRAHYDROPYRIDINE
• HVGSPMLKOZDGFJ-UHFFFAOYSA-N
• 2-Pyridinol, 1-acetyl-4-tert-butyl-3,6-bis(tert-butylthio)-1,2,3,6-tetrahydro-, acetate (ester)
• 1-Acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-1,2,3,6-tetrahydro-2-pyridinyl acetate #
• [1-Acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate

• Inchi： 1S/C21H37NO3S2/c1-13(23)22-16(26-20(6,7)8)12-15(19(3,4)5)17(27-21(9,10)11)18(22)25-14(2)24/h12,16-18H,1-11H3
• InChI Key： HVGSPMLKOZDGFJ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1C(N(C(C)=O)C(C=C1C(C)(C)C)SC(C)(C)C)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Topological Polar Surface Area: 97.2